Ethyl 5-amino-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-1-(4-methoxyphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C13H15N3O3/c1-3-19-13(17)11-8-12(14)16(15-11)9-4-6-10(18-2)7-5-9/h4-8H,3,14H2,1-2H3
• InChI Key: IYGVTPBINOYMAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC=C(C=C2)OC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

Ethyl 5-amino-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate is a chemical compound with the linear formula C13H15N3O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds, such as 5-amino-1H-pyrazolo derivatives, involves the reaction of 1-Alkyl-N-Boc-5-formylpyrazol-4-amines with malononitrile and cyanoacetamide to form 5-amino-1H-pyrazolo pyridine nitriles and amides. The obtained derivatives then undergo cyclocondensation with chloroacetaldehyde, bromotrifluoroacetone, or ethyl bromopyruvate to form imidazo pyrazolo pyridines or pyrazolo pyrido pyrimidine derivatives.

Chemical Reactions Analysis

The chemical reactions involving similar compounds, such as 5-amino-1H-pyrazolo derivatives, have been studied. These reactions involve the formation of 5-amino-1H-pyrazolo pyridine nitriles and amides from 1-Alkyl-N-Boc-5-formylpyrazol-4-amines reacting with malononitrile and cyanoacetamide. Further cyclocondensation of these derivatives with chloroacetaldehyde, bromotrifluoroacetone, or ethyl bromopyruvate leads to the formation of imidazo pyrazolo pyridines or pyrazolo pyrido pyrimidine derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 5-amino-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate has been synthesized through different chemical reactions, including Claisen condensation and Knorr cyclization, starting from 1-(4-methoxyphenyl)ethanone and diethyl oxalate. These processes lead to the formation of pyrazole carboxylates with potential for further chemical modifications (Huang Jie-han, 2008).
• Another study focused on the synthesis of ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, which undergoes cyclocondensation with 1,3-dicarbonyl compounds, leading to the formation of pyrazolo[3,4-b]pyridines. These compounds can be transformed into their 1-unsubstituted analogs, showcasing the versatility of pyrazole derivatives in synthesis (P. S. Lebedˈ et al., 2012).

Biological Activities and Applications

• The compound has been used as a precursor in the synthesis of novel pyrazole derivatives with potential antimicrobial and anticancer activities. These derivatives were synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate and were found to exhibit significant activity against various pathogens and cancer cell lines, highlighting the compound's potential in medicinal chemistry (H. Hafez et al., 2016).
• Another study synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives, which were screened for cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This research contributes to the understanding of the compound's potential in developing new anticancer agents (Ashraf S. Hassan et al., 2014).